Cas no 1933642-71-7 (1H-Pyrrolo[3,2-b]pyridine-3-carboxamide)

• Product Name: 1H-Pyrrolo[3,2-b]pyridine-3-carboxamide
• CAS No: 1933642-71-7
• MF: C₈H₇N₃O
• MW: 161.160681009293
• CID: 5520522
• PubChem ID: 67047179
• Update Time: 2026-03-10

1H-Pyrrolo[3,2-b]pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[3,2-b]pyridine-3-carboxamide
• SCHEMBL1474939
• G72504
• 1933642-71-7

• Inchi： 1S/C8H7N3O/c9-8(12)5-4-11-6-2-1-3-10-7(5)6/h1-4,11H,(H2,9,12)
• InChI Key： PMBKVWCLVTYNAG-UHFFFAOYSA-N
• SMILES： C12C(C(N)=O)=CNC1=CC=CN=2

Computed Properties

• Exact Mass: 161.058911855g/mol
• Monoisotopic Mass: 161.058911855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 71.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 1H-Pyrrolo[3,2-b]pyridine-3-carboxamide

Comprehensive Overview of 1H-Pyrrolo[3,2-b]pyridine-3-carboxamide (CAS No. 1933642-71-7): Properties, Applications, and Research Insights

1H-Pyrrolo[3,2-b]pyridine-3-carboxamide (CAS No. 1933642-71-7) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural framework. This compound belongs to the pyrrolopyridine family, a class of nitrogen-containing bicyclic structures known for their versatility in drug discovery. Researchers are particularly interested in its potential as a kinase inhibitor scaffold or allosteric modulator, given its resemblance to privileged pharmacophores in medicinal chemistry.

The molecular structure of 1H-Pyrrolo[3,2-b]pyridine-3-carboxamide features a fused pyrrole and pyridine ring system with a carboxamide functional group at the 3-position. This configuration enables diverse interactions with biological targets, making it a valuable intermediate for designing small-molecule therapeutics. Recent studies highlight its relevance in targeting protein-protein interactions (PPIs) and epigenetic enzymes, aligning with current trends in precision medicine and targeted cancer therapies.

In synthetic chemistry, CAS 1933642-71-7 serves as a building block for constructing more complex molecules. Its hydrogen-bond donor/acceptor properties and planar aromatic system facilitate binding to biomolecular targets, a feature exploited in fragment-based drug design (FBDD). The compound’s solubility and stability profile have been optimized for high-throughput screening (HTS) applications, addressing the growing demand for drug-like compounds in early-stage discovery.

From a commercial perspective, 1H-Pyrrolo[3,2-b]pyridine-3-carboxamide is supplied by specialized fine chemical manufacturers under strict quality control (e.g., HPLC purity >98%). Its pricing reflects the challenges associated with multi-step synthesis, particularly the introduction of the carboxamide moiety. Researchers frequently inquire about scalable synthetic routes or alternative protecting group strategies to improve yield—a testament to its industrial relevance.

Emerging applications include its exploration in neurodegenerative disease research, where pyrrolopyridine derivatives show promise as tau protein aggregation inhibitors. This aligns with global interest in Alzheimer’s therapeutics, a frequently searched topic in scientific databases. Additionally, its potential role in immune-oncology (e.g., modulating checkpoint inhibitors) has spurred patent activity, as evidenced by recent filings from major pharma companies.

Environmental and regulatory aspects of CAS 1933642-71-7 adhere to REACH compliance standards, with no current restrictions under FDA or EMA guidelines. Stability studies indicate compatibility with common lyophilization techniques, making it suitable for biologic formulation adjuncts—an area gaining traction in biopharmaceutical circles.

For analytical chemists, characterization of this compound typically involves LC-MS and NMR spectroscopy, with particular attention to the amide proton exchange dynamics in DMSO-d₆. Computational studies utilizing molecular docking and QSAR models predict favorable ADMET properties, though experimental validation remains ongoing in academic labs.

The scientific community continues to investigate structure-activity relationships (SAR) around this core, with modifications at the pyridine nitrogen or carboxamide substituents yielding analogs with improved bioavailability. Such efforts resonate with the broader push toward lead optimization strategies in modern drug development pipelines.

In summary, 1H-Pyrrolo[3,2-b]pyridine-3-carboxamide represents a multifaceted tool for researchers tackling challenges in drug discovery, chemical biology, and material science. Its evolving applications underscore the importance of heterocyclic chemistry in addressing unmet medical needs, while its commercial availability supports rapid innovation across disciplines.